Cas no 152135-08-5 (4-Ethyl-piperidine Hydrochloride)

• Product Name: 4-Ethyl-piperidine Hydrochloride
• CAS No: 152135-08-5
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• MDL: MFCD08457904
• CID: 99343
• PubChem ID: 23448130
• Update Time: 2025-06-14

4-Ethyl-piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-ethyl-,hydrochloride (1:1)
• 4-ETHYLPIPERIDINE HYDROCHLORIDE
• 4-Ethyl-piperidine HCl
• EN300-74330
• CS-0139274
• AKOS015907684
• 152135-08-5
• F80152
• SCHEMBL6543315
• Z1198394219
• YDEDPBSOZYZWTH-UHFFFAOYSA-N
• MFCD08457904
• CGA13508
• 4-Ethylpiperidine HCl
• DTXSID30634251
• 4-Ethylpiperidine x HCl
• BS-37428
• 4-ethylpiperidine;hydrochloride
• 4-Ethylpiperidinehydrochloride
• 4-Ethylpiperidine--hydrogen chloride (1/1)
• SB41385
• 4-Ethylpiperidine x HCl, 98%
• 4-Ethyl-piperidine Hydrochloride

• MDL： MFCD08457904
• Inchi： 1S/C7H15N.ClH/c1-2-7-3-5-8-6-4-7;/h7-8H,2-6H2,1H3;1H
• InChI Key： YDEDPBSOZYZWTH-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(CC)CC1

Computed Properties

• Exact Mass: 149.09700
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.52680

4-Ethyl-piperidine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Ethyl-piperidine Hydrochloride

Comprehensive Overview of 4-Ethyl-piperidine Hydrochloride (CAS No. 152135-08-5): Properties, Applications, and Industry Insights

4-Ethyl-piperidine Hydrochloride (CAS No. 152135-08-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical synthesis, agrochemical research, and material science. This hydrochloride salt of 4-Ethyl-piperidine is characterized by its high purity, stability, and solubility, making it a valuable intermediate in modern chemical processes. As the demand for piperidine derivatives grows in drug discovery and fine chemical production, this compound has garnered significant attention from researchers and industry professionals alike.

The molecular structure of 4-Ethyl-piperidine Hydrochloride features a six-membered piperidine ring substituted with an ethyl group at the 4-position, protonated to form a stable hydrochloride salt. This unique configuration enhances its reactivity in N-alkylation reactions and heterocyclic synthesis, which are critical for developing bioactive molecules. Recent studies highlight its role as a building block for creating novel pharmaceutical intermediates, particularly in the development of CNS-targeting compounds and enzyme inhibitors.

In the context of green chemistry trends, 4-Ethyl-piperidine Hydrochloride (CAS No. 152135-08-5) has been explored as a catalyst or co-reactant in sustainable synthetic pathways. Its compatibility with flow chemistry systems and microwave-assisted reactions aligns with industry efforts to reduce solvent waste and energy consumption. Researchers frequently search for "piperidine derivatives solubility" and "ethyl-substituted heterocycles applications," reflecting the compound's relevance in optimizing reaction conditions.

The compound's physicochemical properties—including its melting point range (typically 210–215°C), water solubility, and hygroscopic nature—are frequently discussed in technical forums. Analytical methods such as HPLC purity testing and NMR characterization are essential for quality control, addressing common queries like "how to verify 4-Ethyl-piperidine Hydrochloride purity." Storage recommendations emphasize protection from moisture and light, with inert atmosphere packaging being optimal for long-term stability.

Emerging applications of 4-Ethyl-piperidine Hydrochloride extend to electronic materials, where its derivatives contribute to organic semiconductors and charge-transport layers. This intersects with the booming interest in "organic electronics raw materials" and "high-performance additives for polymers." Patent analyses reveal its use in photoacid generators for advanced lithography, catering to the semiconductor industry's demand for next-gen patterning agents.

Safety profiles and handling protocols for 4-Ethyl-piperidine Hydrochloride follow standard laboratory practices for amine hydrochlorides. While not classified as hazardous under normal conditions, proper ventilation and PPE (e.g., nitrile gloves, goggles) are recommended—addressing frequently searched terms like "amine hydrochloride safety data." Regulatory compliance varies by region, with documentation available for REACH registration and GMP-grade specifications where applicable.

Market trends indicate rising demand for custom synthesis of 4-Ethyl-piperidine Hydrochloride derivatives, driven by pharmaceutical outsourcing and contract research organizations. Suppliers increasingly offer small-scale batches for R&D alongside bulk quantities, responding to queries such as "where to buy 152135-08-5 for lab use." Technical bulletins often highlight its advantages over similar compounds like 4-methyl-piperidine HCl in terms of steric effects and nucleophilicity.

Future research directions may explore chiral resolutions of 4-Ethyl-piperidine Hydrochloride enantiomers for asymmetric synthesis, or its incorporation into metal-organic frameworks (MOFs) for catalytic applications. These potential developments align with search trends around "piperidine-based catalysts" and "stereoselective transformations," positioning this compound as a subject of ongoing scientific interest.